Cas no 1000932-87-5 (N-(2-chloroacetyl)-1-methyl-4-(morpholine-4-sulfonyl)-1H-pyrrole-2-carboxamide)

• Product Name: N-(2-chloroacetyl)-1-methyl-4-(morpholine-4-sulfonyl)-1H-pyrrole-2-carboxamide
• CAS No: 1000932-87-5
• MF: C₁₂H₁₆ClN₃O₅S
• MW: 349.79054069519
• MDL: MFCD09863411
• CID: 4558545
• PubChem ID: 28818988
• Update Time: 2025-10-08

N-(2-chloroacetyl)-1-methyl-4-(morpholine-4-sulfonyl)-1H-pyrrole-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(chloroacetyl)-1-methyl-4-(morpholin-4-ylsulfonyl)-1H-pyrrole-2-carboxamide
• N-(2-chloroacetyl)-1-methyl-4-(morpholine-4-sulfonyl)-1H-pyrrole-2-carboxamide
• N-(2-chloroacetyl)-1-methyl-4-morpholin-4-ylsulfonylpyrrole-2-carboxamide
• G39105
• 2-chloro-N-{[1-methyl-4-(morpholine-4-sulfonyl)-1H-pyrrol-2-yl]carbonylacetamide
• SCHEMBL19888976
• AKOS030743677
• 1000932-87-5
• CS-0245630
• EN300-30762
• Z316187692

• MDL： MFCD09863411
• Inchi： 1S/C12H16ClN3O5S/c1-15-8-9(6-10(15)12(18)14-11(17)7-13)22(19,20)16-2-4-21-5-3-16/h6,8H,2-5,7H2,1H3,(H,14,17,18)
• InChI Key： NPNTTXBIIUFHFT-UHFFFAOYSA-N
• SMILES： ClCC(NC(C1=CC(=CN1C)S(N1CCOCC1)(=O)=O)=O)=O

Computed Properties

• Exact Mass: 349.049919g/mol
• Monoisotopic Mass: 349.049919g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 529
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 349.79g/mol
• XLogP3: -0.5
• Topological Polar Surface Area: 106

Additional information on N-(2-chloroacetyl)-1-methyl-4-(morpholine-4-sulfonyl)-1H-pyrrole-2-carboxamide

Professional Introduction to N-(2-chloroacetyl)-1-methyl-4-(morpholine-4-sulfonyl)-1H-pyrrole-2-carboxamide (CAS No. 1000932-87-5)

N-(2-chloroacetyl)-1-methyl-4-(morpholine-4-sulfonyl)-1H-pyrrole-2-carboxamide is a highly specialized chemical compound with significant applications in the field of pharmaceutical research and development. This compound, identified by its CAS number 1000932-87-5, has garnered attention due to its unique structural properties and potential biological activities. The molecular structure incorporates several key functional groups, including a chloroacetyl moiety and a morpholine-4-sulfonyl group, which contribute to its reactivity and utility in synthetic chemistry.

The N-(2-chloroacetyl) component of the molecule is particularly noteworthy, as it serves as a versatile intermediate in the synthesis of various bioactive molecules. Chloroacetyl groups are well-known for their ability to participate in nucleophilic substitution reactions, making them valuable tools in the construction of complex organic frameworks. This property has been exploited in the development of novel drug candidates, where the chloroacetyl group can be used to introduce specific pharmacophores or to facilitate further functionalization.

The presence of the 1-methyl-4-(morpholine-4-sulfonyl)-1H-pyrrole-2-carboxamide moiety further enhances the compound's potential applications. Morpholine derivatives are frequently employed in medicinal chemistry due to their favorable pharmacokinetic properties and ability to interact with biological targets. The sulfonamide group, specifically the morpholine-4-sulfonyl part, adds another layer of functionality that can influence solubility, metabolic stability, and binding affinity. These features make the compound an attractive scaffold for designing molecules with therapeutic potential.

In recent years, there has been growing interest in exploring the pharmacological properties of pyrrole derivatives. Pyrroles are heterocyclic compounds that exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer effects. The incorporation of additional functional groups into the pyrrole core can modulate these activities and lead to the discovery of new therapeutic agents. The specific structure of N-(2-chloroacetyl)-1-methyl-4-(morpholine-4-sulfonyl)-1H-pyrrole-2-carboxamide positions it as a promising candidate for further investigation in this area.

The synthesis of this compound involves multi-step organic transformations, each carefully designed to introduce the desired functional groups while maintaining structural integrity. The use of advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions and nucleophilic aromatic substitutions, allows for precise control over the molecular architecture. These methods are essential for producing high-purity compounds that can be used in subsequent biological evaluations.

Ongoing research in the field of medicinal chemistry continues to uncover new applications for N-(2-chloroacetyl)-1-methyl-4-(morpholine-4-sulfonyl)-1H-pyrrole-2-carboxamide. Studies have shown that this compound exhibits interesting interactions with various biological targets, suggesting its potential use in treating a range of diseases. For instance, preliminary investigations have indicated that it may possess inhibitory activity against certain enzymes involved in cancer progression. Additionally, its ability to modulate immune responses has also been explored, highlighting its potential as an immunomodulatory agent.

The development of novel drug candidates is a complex process that requires extensive characterization and validation. N-(2-chloroacetyl)-1-methyl-4-(morpholine-4-sulfonyl)-1H-pyrrole-2-carboxamide serves as a valuable building block in this process. Its unique structural features allow chemists to design derivatives with tailored properties, enabling researchers to optimize efficacy and minimize side effects. As our understanding of biological systems continues to evolve, compounds like this one will play an increasingly important role in the discovery and development of new therapies.

The future prospects for N-(2-chloroacetyl)-1-methyl-4-(morpholine-4-sulfonyl)-1H-pyrrole-2-carboxamide are promising. With advancements in synthetic methodologies and improved computational tools for drug design, researchers are better equipped than ever to explore its full potential. Collaborative efforts between chemists, biologists, and pharmacologists will be crucial in translating these findings into tangible therapeutic benefits for patients worldwide.